Cas no 1807014-05-6 (4-Bromo-2-bromomethyl-6-cyanophenylacetic acid)

• Product Name: 4-Bromo-2-bromomethyl-6-cyanophenylacetic acid
• CAS No: 1807014-05-6
• MF: C₁₀H₇Br₂NO₂
• MW: 332.976081132889
• CID: 4942973
• Update Time: 2025-09-27

4-Bromo-2-bromomethyl-6-cyanophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-bromomethyl-6-cyanophenylacetic acid

• Inchi： 1S/C10H7Br2NO2/c11-4-6-1-8(12)2-7(5-13)9(6)3-10(14)15/h1-2H,3-4H2,(H,14,15)
• InChI Key： DLURNAFOKHSWED-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C#N)C=1CC(=O)O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 2.4
• Topological Polar Surface Area: 61.1

Additional information on 4-Bromo-2-bromomethyl-6-cyanophenylacetic acid

4-Bromo-2-bromomethyl-6-cyanophenylacetic Acid: A Comprehensive Overview

4-Bromo-2-bromomethyl-6-cyanophenylacetic acid, also known by its CAS number 1807014-05-6, is a complex organic compound with significant potential in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes a phenyl ring substituted with bromine atoms and a cyano group, along with an acetic acid moiety. The presence of multiple functional groups makes it a versatile molecule with applications in drug discovery, agrochemicals, and advanced materials.

The synthesis of 4-Bromo-2-bromomethyl-6-cyanophenylacetic acid involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yield and purity. Recent studies have focused on utilizing catalytic systems and green chemistry principles to minimize environmental impact. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

In terms of applications, 4-Bromo-2-bromomethyl-6-cyanophenylacetic acid has shown promise in the development of novel pharmaceutical agents. Its brominated structure allows for potential interactions with biological targets, such as enzymes and receptors. Recent research highlights its role as a precursor in the synthesis of bioactive compounds, including anti-inflammatory and anticancer agents. The compound's ability to undergo further functionalization makes it an invaluable building block in medicinal chemistry.

The compound's electronic properties, influenced by the electron-withdrawing groups (bromine and cyano), make it suitable for applications in electronics and optoelectronics. For example, derivatives of this compound have been investigated for use in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The integration of such compounds into advanced materials could lead to more efficient and sustainable electronic devices.

From an environmental perspective, understanding the degradation pathways of 4-Bromo-2-bromomethyl-6-cyanophenylacetic acid is crucial for assessing its ecological impact. Recent studies have employed computational methods to predict its biodegradation potential under various environmental conditions. These findings underscore the importance of responsible handling and disposal practices to minimize any adverse effects on ecosystems.

In conclusion, 4-Bromo-2-bromomethyl-6-cyanophenylacetic acid, with its CAS number 1807014-05-6, stands as a multifaceted compound with diverse applications across multiple disciplines. Its structural complexity offers numerous opportunities for further research and development, particularly in drug discovery and materials science. As advancements in synthetic methodologies and application studies continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.